Cas no 122134-66-1 (4-Methoxy-N-(4-methoxybenzyl)benzenesulfonamide)
122134-66-1 structure
Product Name:4-Methoxy-N-(4-methoxybenzyl)benzenesulfonamide
CAS No:122134-66-1
MF:C15H17NO4S
MW:307.36478304863
CID:3061396
PubChem ID:741350
Update Time:2025-04-21
4-Methoxy-N-(4-methoxybenzyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-N-(4-methoxybenzyl)benzenesulfonamide
- Oprea1_211218
- CB01141
- Z45535454
- MLS000059150
- HMS2285A13
- 4-METHOXY-N-(4-METHOXYBENZYL)-1-BENZENESULFONAMIDE
- SR-01000484887-4
- SR-01000484887
- MLS000103471
- EU-0010496
- AB00425673-04
- CBMicro_000011
- 122134-66-1
- CHEMBL1374472
- AKOS001034975
- SMSF0005678
- SR-01000484887-1
- SMR000017369
- STK128226
- BIM-0000049.P001
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- Inchi: 1S/C15H17NO4S/c1-19-13-5-3-12(4-6-13)11-16-21(17,18)15-9-7-14(20-2)8-10-15/h3-10,16H,11H2,1-2H3
- InChI Key: VADICDMNVKEEAM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(NCC1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 307.08782920g/mol
- Monoisotopic Mass: 307.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 73Ų
4-Methoxy-N-(4-methoxybenzyl)benzenesulfonamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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